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Introduction

FPR-A14 is a potent agonist of the formyl peptide receptors (FPRs), a family of G protein-
coupled receptors (GPCRSs) that play a crucial role in the innate immune system.[1][2][3] FPRs
are pattern recognition receptors that recognize N-formylated peptides from bacteria and
mitochondria, initiating inflammatory responses.[4][5] FPR-A14 has been shown to be a potent
activator of neutrophils, inducing key cellular responses such as calcium mobilization and
chemotaxis.[1] Additionally, it has been observed to promote cell differentiation in certain cell
types, such as neuroblastoma cells.[1]

These application notes provide a comprehensive guide for the treatment of cells with FPR-
A14, including detailed protocols for assessing its biological activity through common
downstream signaling assays.

Data Presentation

The following tables summarize the reported quantitative data for the activity of FPR-A14 on
human neutrophils.

Table 1: Potency (EC50) of FPR-A14 on Human Neutrophils
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Assay EC50 (nM) Reference
Calcium Mobilization 630 [1]
Chemotaxis 42 [1]

Table 2: FPR-A14 Induced Cell Differentiation in Mouse Neuroblastoma N2a Cells

Concentration (uM) % Cell Differentiation (48h) Reference
4 32.0% [1]
6 64.9% [1]
8 89.1% [1]
10 93.3% [1]

Signaling Pathway

Activation of FPRs by agonists like FPR-A14 initiates a signaling cascade through G-proteins,
leading to the activation of downstream effector molecules. This results in cellular responses
such as calcium mobilization and the activation of the MAPK/ERK pathway.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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